Cas no 110146-05-9 (4-[Bis(4-aminophenyl)methyl]phenol)

4-[Bis(4-aminophenyl)methyl]phenol structure
110146-05-9 structure
Product Name:4-[Bis(4-aminophenyl)methyl]phenol
CAS No:110146-05-9
MF:C19H18N2O
MW:290.359024524689
CID:128716
Update Time:2023-08-02

4-[Bis(4-aminophenyl)methyl]phenol Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-[bis(4-aminophenyl)methyl]-
    • 4,4’-DIAMINO-4”-HYDROXYTRIPHENYLMETHANE(DAHTM)
    • 4,4'-diamino-4''-hydroxytriphenylmethane
    • 4,4-DIAMINO-4-HYDROXYTRIPHENYLMETHANE(DAHTM)
    • 4-[bis(4-aminophenyl)methyl]phenol
    • 4-(Bis(4-aminophenyl)methyl)phenol
    • 4-(4,4'-Diaminobenzhydryl)phenol
    • STL120324
    • 4,4'-diamino-4'-hydroxytriphenylmethane
    • 4,4'-diamino-4''-hydroxy-triphenylmethane
    • 4-[Bis(4-aminophenyl)methyl]phenol
    • Inchi: 1S/C19H18N2O/c20-16-7-1-13(2-8-16)19(14-3-9-17(21)10-4-14)15-5-11-18(22)12-6-15/h1-12,19,22H,20-21H2
    • InChI Key: DIPSNXHWDKBKKB-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C(C1C=CC(=CC=1)N)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 290.141913202 g/mol
  • Monoisotopic Mass: 290.141913202 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 290.4
  • XLogP3: 3.3
  • Topological Polar Surface Area: 72.3

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